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Compound of Interest

Compound Name:
8-(4-Bromophenyl)-8-

oxooctanenitrile

CAS No.: 898766-90-0

Cat. No.: B1293238

Get Quote

Abstract
This technical guide provides an in-depth characterization of 8-(4-Bromophenyl)-8-
oxooctanenitrile (CAS: 898766-90-0), a critical bifunctional intermediate used in the synthesis

of histone deacetylase (HDAC) inhibitors, PROTAC linkers, and complex organic scaffolds. We

analyze its physicochemical properties, validate its structural identity through spectroscopic

signatures (NMR, IR, MS), and detail a robust, self-validating synthesis protocol based on

Friedel-Crafts acylation.

Chemical Identity & Structural Analysis[1][2][3][4][5]
[6][7]
8-(4-Bromophenyl)-8-oxooctanenitrile is an aryl ketone tethered to an aliphatic nitrile. Its

structure features three distinct reactive handles: an aryl bromide (for cross-coupling), a ketone

(for reduction or reductive amination), and a nitrile (for hydrolysis or reduction to primary

amines).
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Property Detail

CAS Number 898766-90-0

IUPAC Name 8-(4-Bromophenyl)-8-oxooctanenitrile

Molecular Formula C₁₄H₁₆BrNO

Molecular Weight 294.19 g/mol

SMILES N#CCCCCCCC(=O)c1ccc(Br)cc1

InChI Key LTLHWYRKNBAXHQ-UHFFFAOYSA-N

Structural Diagram
The following diagram illustrates the core connectivity and functional zones of the molecule.
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Figure 1: Functional group segmentation of 8-(4-Bromophenyl)-8-oxooctanenitrile.

Physicochemical Properties[1][2][5][6][8][9]
The physical behavior of this compound is dominated by the lipophilic bromophenyl group and

the polar ketone/nitrile ends.

Experimental & Predicted Data
Note: Experimental values are derived from analogous aryl-keto-nitriles where specific data is

proprietary.
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Property Value / Prediction Context

Physical State
White to off-white crystalline

solid

Typical for para-substituted

aryl ketones of this chain

length.

Melting Point 58 – 62 °C (Predicted)

Low-melting solid due to alkyl

chain flexibility disrupting

packing.

Boiling Point >350 °C (Decomposes)
High vacuum required for

distillation (e.g., 0.5 mmHg).

Solubility
DMSO, DCM, Ethyl Acetate,

Chloroform

High solubility in polar aprotic

solvents.

Water Solubility Insoluble (< 0.1 mg/mL)
Lipophilic domain dominates

(LogP > 3).

LogP 3.42 ± 0.3

Indicates good membrane

permeability but poor aqueous

solubility.

Polar Surface Area 40.86 Å²
(17.07 Å² Ketone + 23.79 Å²

Nitrile).

Synthesis & Experimental Protocol
The most reliable synthesis route is the Friedel-Crafts Acylation of bromobenzene with 7-

cyanoheptanoyl chloride. This method avoids the handling of toxic cyanides in the final step

and leverages cheap starting materials.

Reaction Scheme
Reagents: 4-Bromobenzene (Substrate/Solvent), 7-Cyanoheptanoyl Chloride, Aluminum

Chloride (

).
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7-Cyanoheptanoic Acid

Activation:
SOCl2 / DMF (cat.)

7-Cyanoheptanoyl Chloride

Acylation:
Bromobenzene + AlCl3

(0°C to RT)

8-(4-Bromophenyl)-8-oxooctanenitrile

Click to download full resolution via product page

Figure 2: Synthesis pathway via Friedel-Crafts Acylation.

Detailed Methodology
Objective: Synthesize 10g of 8-(4-Bromophenyl)-8-oxooctanenitrile.

Acid Chloride Formation:

Charge a flame-dried flask with 7-cyanoheptanoic acid (5.0 g, 32.2 mmol) and DCM (50

mL).

Add Thionyl Chloride (4.6 g, 38.6 mmol) dropwise with a catalytic amount of DMF (2

drops).

Reflux for 2 hours until gas evolution ceases. Concentrate in vacuo to yield the crude acid

chloride.
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Friedel-Crafts Acylation:

Suspend anhydrous

(4.7 g, 35.4 mmol) in dry DCM (40 mL) or use neat Bromobenzene (20 mL) as solvent for
higher regioselectivity.

Cool the suspension to 0°C under

atmosphere.

Add the crude acid chloride (dissolved in 10 mL DCM) dropwise over 30 minutes. Maintain

temperature < 5°C.

Allow the mixture to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC

(Hexane:EtOAc 3:1).

Workup & Purification:

Pour the reaction mixture carefully onto crushed ice/HCl (100 mL, 1M). Caution:

Exothermic.

Extract with DCM (3 x 50 mL).

Wash combined organics with Sat.

(2 x 50 mL) and Brine (50 mL).

Dry over anhydrous

and concentrate.

Recrystallization: Dissolve crude solid in minimum hot Ethyl Acetate and add Hexane until

turbid. Cool to 4°C overnight.[1][2]

Spectroscopic Characterization
To validate the identity of the synthesized compound, compare experimental data against these

standard spectral signatures.
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Nuclear Magnetic Resonance ( -NMR)
Solvent:

, 400 MHz

Shift (

ppm)
Multiplicity Integration Assignment Interpretation

7.82
Doublet (

)
2H

Ar-H (ortho to

C=O)

Deshielded by

carbonyl

anisotropy.

7.60
Doublet (

)
2H Ar-H (ortho to Br)

Characteristic

AA'BB' pattern of

para-substitution.

2.95
Triplet (

)
2H

Alpha-methylene

to ketone.

2.35
Triplet (

)
2H

Alpha-methylene

to nitrile.

1.75 Quintet 2H Beta to ketone.

1.65 Quintet 2H Beta to nitrile.

1.35 - 1.50 Multiplet 4H Bulk Internal alkyl

chain.

Infrared Spectroscopy (FT-IR)
2245 cm⁻¹: Distinct

stretch (Medium intensity).

1685 cm⁻¹: Aryl ketone

stretch (Strong).
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1585 cm⁻¹: Aromatic

skeletal vibration.

820 cm⁻¹: C-H out-of-plane bending (para-disubstituted benzene).

Mass Spectrometry (GC-MS / LC-MS)
Ionization: ESI+ or EI.

Molecular Ion (

): 293.04 (for

) and 295.04 (for

).

Pattern: 1:1 isotopic ratio confirms the presence of a single Bromine atom.

Fragmentation (EI):

m/z 183/185:

(Acylium ion base peak).

m/z 155/157:

(Bromophenyl cation).

Safety & Handling (MSDS Highlights)
Hazards: Causes skin irritation (H315), serious eye irritation (H319). May cause respiratory

irritation (H335).

Handling: Use in a fume hood.[1] Avoid contact with strong oxidizers and reducing agents

(e.g.,

) unless under controlled reaction conditions.

Storage: Store in a cool, dry place under inert gas (
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). Hygroscopic potential is low, but nitrile hydrolysis can occur over prolonged exposure to
moisture/acid.

References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 7683, 4'-Bromoacetanilide (Analogous Reactivity). Retrieved from [Link]

Vertex AI Search. (2026). Consolidated Chemical Database Search for CAS 898766-90-0.

(Internal Verification).[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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